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Compound of Interest

Compound Name: Triacetylmethane

Cat. No.: B1294483 Get Quote

For Immediate Reference: Essential Safety and Handling Information for Laboratory

Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Triacetylmethane (also known as 2,4-Pentanedione). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices.

Hazard Identification and Risk Assessment
Triacetylmethane is a flammable liquid and vapor that can be harmful if swallowed, inhaled, or

comes into contact with skin. It is known to cause skin and serious eye irritation. A thorough risk

assessment should be conducted before commencing any work involving this chemical.

Hazard Classification:
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Hazard Category GHS Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapor

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Acute toxicity, Inhalation Category 3 H331: Toxic if inhaled

Acute toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin irritation Category 2 H315: Causes skin irritation

Eye irritation Category 2A
H319: Causes serious eye

irritation

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Triacetylmethane to minimize exposure and

ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166)

or a face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Nitrile rubber or Butyl rubber

gloves. Inspect gloves prior to

use.

To prevent skin contact, which

can be harmful and cause

irritation.

Skin and Body Protection

Complete chemical-resistant

suit, flame-retardant antistatic

protective clothing.

To protect against skin

exposure and in case of fire.

Respiratory Protection

Use a full-face respirator with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges as a

backup to engineering

controls. If the respirator is the

sole means of protection, use

a full-face supplied air

respirator.

To prevent inhalation of toxic

vapors.

Safe Handling and Storage Protocol
Adherence to the following operational plan is critical for the safe handling and storage of

Triacetylmethane.

Procedural Steps:

Preparation:

Ensure adequate ventilation in the work area.

Locate and verify the functionality of all safety equipment, including eyewash stations and

safety showers.

Don the required personal protective equipment as detailed in Section 2.
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Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from sources of ignition such as heat, sparks, and open flames.

Use only non-sparking tools.

Take measures to prevent the buildup of electrostatic charge.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.

Disposal Plan
Proper disposal of Triacetylmethane and its contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Management Protocol:

Unused Product:

Offer surplus and non-recyclable solutions to a licensed disposal company.

Do not allow the product to enter drains.

For spills, contain the spillage and then collect with an electrically protected vacuum

cleaner or by wet-brushing and place it in a container for disposal according to local

regulations.

Contaminated Packaging:
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Dispose of as unused product.

Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in accordance with applicable

laws and good laboratory practices.

Experimental Workflow and Hazard Mitigation
The following diagrams illustrate the standard workflow for handling Triacetylmethane and the

logical relationship between hazards and protective measures.

Caption: Standard operational workflow for handling Triacetylmethane.

Caption: Mapping of Triacetylmethane hazards to corresponding PPE.

To cite this document: BenchChem. [Personal protective equipment for handling
Triacetylmethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294483#personal-protective-equipment-for-
handling-triacetylmethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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